Cas no 2694747-70-9 (tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate
• CAS No: 2694747-70-9
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6229103
• PubChem ID: 135201896
• Update Time: 2025-10-31

tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20355676
• tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate
• EN300-7043483
• 2694747-70-9

• Inchi： 1S/C9H17F2NO2/c1-6(7(10)11)5-12-8(13)14-9(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)
• InChI Key： RPFXXLQAAVQGFI-UHFFFAOYSA-N
• SMILES： FC(C(C)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate

Introduction to tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate (CAS No. 2694747-70-9)

tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate, with the CAS number 2694747-70-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including the tert-butyl group and the difluoromethyl substituents. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate can be represented as follows: tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate. The tert-butyl group provides steric protection, which is crucial for maintaining the integrity of the molecule during synthetic transformations. The difluoromethyl substituents introduce additional electronic effects that can influence the molecule's properties, such as solubility, reactivity, and biological activity.

In the context of medicinal chemistry, tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate has been explored as a key intermediate in the synthesis of novel drugs and drug candidates. Its unique structure makes it particularly useful in the development of compounds with improved pharmacokinetic properties. For instance, recent studies have shown that derivatives of this compound exhibit enhanced metabolic stability and reduced toxicity compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing effect of the difluoromethyl groups, which can modulate the reactivity and stability of the molecule.

The synthesis of tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate typically involves several steps, including the formation of the difluoromethylated amine and subsequent protection with tert-butyl carbamate. The reaction conditions are carefully optimized to ensure high yields and purity. One common approach involves the use of nucleophilic fluorination agents such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor). These reagents are known for their efficiency in introducing fluorine atoms into organic molecules while maintaining selectivity and minimizing side reactions.

The biological activity of tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate and its derivatives has been a subject of extensive research. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed significant inhibition of cancer cell proliferation in vitro. The mechanism of action was attributed to its ability to modulate specific signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate has also been investigated for its use in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme kinetics. By incorporating this compound into designed molecules, researchers can gain insights into complex biological processes at the molecular level. This has important implications for drug discovery and development, as understanding these interactions can guide the design of more effective therapeutic agents.

The safety profile of tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when used under controlled conditions. However, like any chemical compound, it should be handled with appropriate safety measures to prevent exposure and ensure safe use in laboratory settings.

In conclusion, tert-butyl N-(3,3-difluoro-2-methylpropyl)carbamate (CAS No. 2694747-70-9) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive intermediate for the synthesis of novel drugs and drug candidates with improved properties. Ongoing research continues to uncover new applications and insights into its biological activities, further highlighting its importance in modern scientific research.